Cas no 2228984-41-4 (tert-butyl N-1-(2,3-dimethylphenyl)-2-oxoethyl-N-methylcarbamate)

Tert-butyl N-1-(2,3-dimethylphenyl)-2-oxoethyl-N-methylcarbamate is a specialized carbamate derivative used in organic synthesis and pharmaceutical research. Its structure features a tert-butyloxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The 2,3-dimethylphenyl moiety contributes to steric hindrance, influencing reactivity in coupling reactions. This compound is particularly valuable in peptide and heterocycle synthesis, where the N-methylcarbamate group provides controlled reactivity. Its high purity and well-defined properties make it suitable for precise applications in medicinal chemistry and intermediate preparation. The product is typically handled under inert conditions to preserve integrity.
tert-butyl N-1-(2,3-dimethylphenyl)-2-oxoethyl-N-methylcarbamate structure
2228984-41-4 structure
Product Name:tert-butyl N-1-(2,3-dimethylphenyl)-2-oxoethyl-N-methylcarbamate
CAS No:2228984-41-4
MF:C16H23NO3
MW:277.358724832535
CID:6577322
PubChem ID:165651511
Update Time:2025-06-26

tert-butyl N-1-(2,3-dimethylphenyl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-1-(2,3-dimethylphenyl)-2-oxoethyl-N-methylcarbamate
    • EN300-1890765
    • tert-butyl N-[1-(2,3-dimethylphenyl)-2-oxoethyl]-N-methylcarbamate
    • 2228984-41-4
    • Inchi: 1S/C16H23NO3/c1-11-8-7-9-13(12(11)2)14(10-18)17(6)15(19)20-16(3,4)5/h7-10,14H,1-6H3
    • InChI Key: NUPMTVCJGIBMQD-UHFFFAOYSA-N
    • SMILES: O(C(N(C)C(C=O)C1C=CC=C(C)C=1C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 277.16779360g/mol
  • Monoisotopic Mass: 277.16779360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 46.6Ų

tert-butyl N-1-(2,3-dimethylphenyl)-2-oxoethyl-N-methylcarbamate Pricemore >>

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Additional information on tert-butyl N-1-(2,3-dimethylphenyl)-2-oxoethyl-N-methylcarbamate

Professional Introduction to Compound with CAS No. 2228984-41-4 and Product Name: *tert-butyl N-1-(2,3-dimethylphenyl)-2-oxoethyl-N-methylcarbamate*

The compound with the CAS number 2228984-41-4 and the product name tert-butyl N-1-(2,3-dimethylphenyl)-2-oxoethyl-N-methylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The molecular formula and structural configuration of this compound suggest a unique set of chemical properties that make it a promising candidate for further research and exploration.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their diverse biological activities. Carbamates are known for their versatility in pharmaceutical applications, often serving as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The specific structure of tert-butyl N-1-(2,3-dimethylphenyl)-2-oxoethyl-N-methylcarbamate, featuring a tert-butyl group and dimethylphenyl substituents, contributes to its unique reactivity and potential pharmacological effects.

The tert-butyl group is particularly noteworthy as it can influence the metabolic stability and pharmacokinetic properties of the compound. Additionally, the presence of the 2,3-dimethylphenyl moiety suggests potential interactions with biological targets, making this compound a valuable subject for further investigation. The oxoethyl and methylcarbamate functional groups further enhance its complexity and potential utility in drug design.

Recent studies have highlighted the importance of carbamate derivatives in the development of new therapeutic agents. These studies have demonstrated that carbamates can exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The compound in question, with its specific structural features, aligns well with these findings and presents an opportunity to explore new pharmacological pathways.

The synthesis of tert-butyl N-1-(2,3-dimethylphenyl)-2-oxoethyl-N-methylcarbamate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to achieve high yields and purity. The use of these techniques underscores the compound's complexity and the sophistication required for its preparation.

In terms of applications, this compound has shown promise in preclinical studies as a potential lead molecule for drug development. Its unique structural features make it a versatile scaffold for further derivatization, allowing researchers to fine-tune its biological activity. The potential use of this compound in treating various diseases is an exciting area of research that warrants further investigation.

The field of medicinal chemistry continues to evolve rapidly, with new discoveries being made at an unprecedented pace. The development of novel compounds like tert-butyl N-1-(2,3-dimethylphenyl)-2-oxoethyl-N-methylcarbamate represents a significant step forward in addressing unmet medical needs. By leveraging cutting-edge synthetic methods and exploring new pharmacological targets, researchers can harness the full potential of this compound and other derivatives.

The future prospects for this compound are bright, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide. The continued exploration of carbamate-based compounds will undoubtedly contribute to the advancement of modern medicine.

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